Cas no 824932-89-0 (1-(4-Methylthiophenyl)-3-(3,5-dimethyl-4-hydroxyphenyl)prop-2-en-1-one)

• Product Name: 1-(4-Methylthiophenyl)-3-(3,5-dimethyl-4-hydroxyphenyl)prop-2-en-1-one
• CAS No: 824932-89-0
• MF: C₁₈H₁₈O₂S
• MW: 298.399323940277
• MDL: MFCD30491829
• CID: 690585
• PubChem ID: 40030794
• Update Time: 2025-05-20

1-(4-Methylthiophenyl)-3-(3,5-dimethyl-4-hydroxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(4-hydroxy-3,5-dimethylphenyl)-1-[4-(methylthio)phenyl]-
• 2-Propen-1-one, 3-(4-hydroxy-3,5-dimethylphenyl)-1-[4-(methylthio)phenyl]-
• 3-(4-Hydroxy-3,5-dimethylphenyl)-1-[4-(methylthio)phenyl]-2-propen-1-one (ACI)
• 1-(4-Methylthiophenyl)-3-(3,5-dimethyl-4-hydroxyphenyl)prop-2-en-1-one
• (2E)-3-(4-hydroxy-3,5-dimethylphenyl)-1-[4-(methylsulfanyl)phenyl]prop-2-en-1-one
• SCHEMBL499504
• 3-(4-Hydroxy-3,5-dimethylphenyl)-1-[4-(methylthio)phenyl]-2-propen-1-one;
• (E)-3-(4-hydroxy-3,5-dimethylphenyl)-1-(4-methylsulfanylphenyl)prop-2-en-1-one
• CS-M3458
• (E)-3-(4-hydroxy-3,5-dimethylphenyl)-1-(4-(methylthio)phenyl)prop-2-en-1-one
• BDBM50569607
• CS-15060
• CHEMBL4846605
• AKOS008685311
• ZHB93289
• 824932-89-0

• MDL： MFCD30491829
• Inchi： 1S/C18H18O2S/c1-12-10-14(11-13(2)18(12)20)4-9-17(19)15-5-7-16(21-3)8-6-15/h4-11,20H,1-3H3
• InChI Key： PHRSDLZWVTXEOY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(SC)=CC=1)C=CC1C=C(C)C(O)=C(C)C=1

Computed Properties

• Exact Mass: 298.10275099g/mol
• Monoisotopic Mass: 298.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 62.6Ų

Additional information on 1-(4-Methylthiophenyl)-3-(3,5-dimethyl-4-hydroxyphenyl)prop-2-en-1-one

Exploring the Potential of 1-(4-Methylthiophenyl)-3-(3,5-dimethyl-4-hydroxyphenyl)prop-2-en-1-one (CAS 824932-89-0) in Modern Chemistry

The compound 1-(4-Methylthiophenyl)-3-(3,5-dimethyl-4-hydroxyphenyl)prop-2-en-1-one (CAS 824932-89-0) is a fascinating chalcone derivative that has garnered significant attention in recent years due to its unique structural features and potential applications. Chalcones, characterized by their α,β-unsaturated ketone system, serve as important intermediates in organic synthesis and have demonstrated a wide range of biological activities. This particular derivative, with its 4-methylthiophenyl and 3,5-dimethyl-4-hydroxyphenyl substituents, exhibits enhanced stability and reactivity, making it a valuable target for researchers in medicinal chemistry and materials science.

One of the key structural aspects of 1-(4-Methylthiophenyl)-3-(3,5-dimethyl-4-hydroxyphenyl)prop-2-en-1-one is the presence of the hydroxyl group at the para position of the aromatic ring, which can participate in hydrogen bonding and influence the compound's solubility and interaction with biological targets. The methylthio group on the other aromatic ring adds to the compound's lipophilicity, potentially enhancing its membrane permeability—a critical factor in drug design. Researchers are particularly interested in how these modifications affect the compound's electronic properties and pharmacological profile, especially in the context of developing new therapeutic agents.

The synthesis of 1-(4-Methylthiophenyl)-3-(3,5-dimethyl-4-hydroxyphenyl)prop-2-en-1-one typically involves a Claisen-Schmidt condensation reaction between appropriate aromatic aldehydes and ketones. This well-established methodology allows for the efficient preparation of the compound with good yields, though optimization of reaction conditions (such as solvent choice, base, and temperature) is often necessary to maximize purity and yield. Recent advances in green chemistry approaches have also explored catalytic methods and solvent-free conditions for chalcone synthesis, aligning with current trends toward sustainable chemical processes.

In the realm of medicinal chemistry, derivatives of 1-(4-Methylthiophenyl)-3-(3,5-dimethyl-4-hydroxyphenyl)prop-2-en-1-one have shown promise in various biological evaluations. Preliminary studies suggest potential activity against oxidative stress-related disorders, owing to the compound's phenolic structure which may serve as a radical scavenger. The α,β-unsaturated carbonyl moiety is known to interact with biological nucleophiles, making this class of compounds interesting candidates for targeting inflammatory pathways and cellular signaling processes. These properties have led to increased research into their potential as multi-target therapeutic agents.

Beyond pharmaceutical applications, 1-(4-Methylthiophenyl)-3-(3,5-dimethyl-4-hydroxyphenyl)prop-2-en-1-one has found utility in materials science. Its conjugated system and aromatic rings make it a candidate for organic electronic materials, particularly in the development of nonlinear optical materials and organic semiconductors. The compound's ability to undergo photo-induced electron transfer processes has sparked interest in its potential for solar cell applications and molecular electronics, areas that are currently at the forefront of sustainable energy research.

From an analytical perspective, characterization of 1-(4-Methylthiophenyl)-3-(3,5-dimethyl-4-hydroxyphenyl)prop-2-en-1-one typically involves a combination of spectroscopic techniques including NMR, IR, and mass spectrometry. The compound's purity can be assessed using HPLC methods, while its thermal properties may be evaluated through differential scanning calorimetry. These analytical data are crucial for quality control in both research and potential industrial applications of this compound.

The commercial availability of 1-(4-Methylthiophenyl)-3-(3,5-dimethyl-4-hydroxyphenyl)prop-2-en-1-one (CAS 824932-89-0) has increased in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer the compound in various quantities, with purity levels ranging from 95% to 98% for general research use, while higher purity grades (≥99%) are available for more demanding applications. Current market trends indicate steady growth in the chalcone derivatives sector, driven by their versatility in multiple research fields.

Looking forward, research on 1-(4-Methylthiophenyl)-3-(3,5-dimethyl-4-hydroxyphenyl)prop-2-en-1-one is likely to expand in several directions. In drug discovery, structure-activity relationship studies may lead to optimized derivatives with improved pharmacokinetic properties and target specificity. In materials science, investigations into its supramolecular assembly properties and potential for molecular recognition could open new avenues for sensor development. The compound's role in catalysis and as a ligand precursor in coordination chemistry also presents interesting possibilities for future exploration.

For researchers working with 1-(4-Methylthiophenyl)-3-(3,5-dimethyl-4-hydroxyphenyl)prop-2-en-1-one, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous, standard laboratory precautions should be observed. The compound is typically stored at room temperature in airtight containers protected from light, with some suppliers recommending inert atmosphere storage for long-term preservation. As with all chemicals, appropriate material safety data should be consulted before use.

The scientific literature contains numerous references to 1-(4-Methylthiophenyl)-3-(3,5-dimethyl-4-hydroxyphenyl)prop-2-en-1-one and related chalcone derivatives, reflecting the compound's importance in contemporary research. Recent publications have explored its structure-property relationships, biological activities, and material applications, providing a rich foundation for further investigation. As research continues to uncover new aspects of this versatile compound, its role in advancing both pharmaceutical and materials science is expected to grow significantly in the coming years.